Cas no 2227832-05-3 (4-amino-1-ethyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one)

• Product Name: 4-amino-1-ethyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one
• CAS No: 2227832-05-3
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5569406
• PubChem ID: 165596259
• Update Time: 2025-10-31

4-amino-1-ethyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-ethyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one
• EN300-1635756
• 2227832-05-3

• Inchi： 1S/C12H20N4O/c1-5-16-10(17)6-9(13)12(16)11-7(2)14-15(4)8(11)3/h9,12H,5-6,13H2,1-4H3/t9-,12-/m0/s1
• InChI Key： QOFRZBKVEBSKRO-CABZTGNLSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2C(C)=NN(C)C=2C)N1CC)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-amino-1-ethyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one

Research Briefing on 4-amino-1-ethyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS: 2227832-05-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel heterocyclic compounds, particularly those with potential therapeutic applications. Among these, 4-amino-1-ethyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS: 2227832-05-3) has emerged as a compound of interest due to its unique structural features and promising biological activities. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound, characterized by its pyrrolidin-2-one core and trimethylpyrazole moiety, has been investigated for its role in modulating specific biological targets. Recent studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Furthermore, its structural versatility allows for further derivatization, making it a valuable scaffold for the development of new therapeutic agents.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which explored the compound's interaction with the NLRP3 inflammasome. The study revealed that 4-amino-1-ethyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one exhibits selective inhibition of NLRP3, a critical component in the pathogenesis of diseases such as Alzheimer's and rheumatoid arthritis. This discovery opens new avenues for the development of targeted therapies for these conditions.

In addition to its anti-inflammatory properties, recent preclinical studies have indicated that the compound may also possess neuroprotective effects. Research conducted by a team at the University of Cambridge demonstrated its ability to cross the blood-brain barrier and reduce oxidative stress in neuronal cells. These findings suggest potential applications in neurodegenerative disorders, although further in vivo studies are required to validate these effects.

The synthesis of 4-amino-1-ethyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one has also been optimized in recent years, with several research groups reporting improved yields and purity. A 2022 paper in Organic Process Research & Development detailed a scalable, one-pot synthesis method that reduces the need for hazardous reagents and minimizes waste generation. This advancement is particularly significant for the compound's potential industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future research. However, the growing body of evidence supporting its therapeutic potential makes 4-amino-1-ethyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one a compelling candidate for further investigation in the field of medicinal chemistry.

In conclusion, the latest research on 4-amino-1-ethyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS: 2227832-05-3) highlights its multifaceted potential in drug discovery. From its anti-inflammatory and neuroprotective properties to its optimized synthesis, this compound represents an exciting area of exploration for researchers in chemical biology and pharmaceutical development. Continued investigation into its mechanisms of action and therapeutic applications will be crucial for realizing its full potential in addressing unmet medical needs.